Cyclobutyl(p-tolyl)methanamine hydrochloride
Overview
Description
Cyclobutyl(p-tolyl)methanamine hydrochloride (CBTMHCl) is a novel compound with a wide range of potential applications in the scientific and medical research fields. CBTMHCl is a derivative of cyclobutanol (CB) and is a chiral amine hydrochloride salt. It is a colorless, odorless, and water-soluble compound that can be synthesized in the laboratory. CBTMHCl has several unique properties that make it useful for a variety of applications, including its high solubility in water, high stability, and low toxicity.
Scientific Research Applications
Synthesis and Chemical Properties
- Cyclobutyl(p-tolyl)methanamine hydrochloride has been implicated in studies involving the synthesis of complex molecules. For instance, Satoh et al. (2011) detailed the generation of cyclobutylmagnesium carbenoids from 1-chlorocyclobutyl p-tolyl sulfoxides, which reacted with several nucleophiles to produce multi-substituted cyclobutanes, highlighting the compound's utility in creating structurally diverse cyclobutanes with high yields Satoh et al., 2011.
Catalytic Applications
- Research by Goetzke et al. (2021) on asymmetric cross-coupling reactions demonstrated the utility of cyclobutyl compounds in the synthesis of complex, chiral cyclobutanes, which are common motifs in bioactive molecules. This study underscores the potential of cyclobutyl compounds in medicinal chemistry and organic synthesis Goetzke et al., 2021.
Development of Novel Compounds
- Shimoga et al. (2018) synthesized 1-[5-(4-Tolyl)-1,3,4-oxadiazol-2-yl]methanamine through a polyphosphoric acid condensation route, which was characterized by various spectroscopic techniques. This work demonstrates the role of cyclobutyl compounds in the development of new chemical entities that could have potential applications in drug discovery Shimoga et al., 2018.
Pharmaceutical Applications
- While the provided research primarily focuses on chemical synthesis and catalytic applications, the structural motifs of cyclobutyl compounds, including Cyclobutyl(p-tolyl)methanamine hydrochloride, play a significant role in drug design and development. For example, Ren et al. (2022) discussed the importance of cyclobutyl fragments in drug design, indicating that such structures are crucial in the synthesis of biomedical candidates and drug applications Ren et al., 2022.
properties
IUPAC Name |
cyclobutyl-(4-methylphenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N.ClH/c1-9-5-7-11(8-6-9)12(13)10-3-2-4-10;/h5-8,10,12H,2-4,13H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKMJNRPPBSSZJX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C2CCC2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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